Cas no 126681-63-8 (Benzo[h]cinnolin-3(2H)-one,4,4a,5,6-tetrahydro-4a-(hydroxymethyl)-)

• Product Name: Benzo[h]cinnolin-3(2H)-one,4,4a,5,6-tetrahydro-4a-(hydroxymethyl)-
• CAS No: 126681-63-8
• Molecular Formula: C₁₃H₁₄N₂O₂
• Molecular Weight: 230.26246
• CID: 143040
• PubChem ID: 3079903

Benzo[h]cinnolin-3(2H)-one,4,4a,5,6-tetrahydro-4a-(hydroxymethyl)- Properties

Names and Identifiers

• Benzo[h]cinnolin-3(2H)-one,4,4a,5,6-tetrahydro-4a-(hydroxymethyl)-
• 4a-(hydroxymethyl)-2,4,5,6-tetrahydrobenzo[h]cinnolin-3-one
• Benzo(h)cinnolin-3(2H)-one, 4,4a,5,6-tetrahydro-4a-(hydroxymethyl)-
• 126681-63-8
• DTXSID60925669
• 4a-(Hydroxymethyl)-4,4a,5,6-tetrahydrobenzo[h]cinnolin-3-ol
• 4,4a,5,6-Tetrahydro-4a-(hydroxymethyl)-benzo(h)cinnolin-3(2H)-one

• InChIKey： MRORQEPNAYBACB-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2O2/c16-8-13-6-5-9-3-1-2-4-10(9)12(13)15-14-11(17)7-13/h1-4,16H,5-8H2,(H,14,17)
• SMILES： OCC12CCC3C=CC=CC=3C1=NNC(=O)C2

Computed Properties

• Exact Mass: 230.10562
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 230.105527694g/mol
• Heavy Atom Count: 17
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69